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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzaldehyde

Cat. No.: B041313 Get Quote

Essential Safety and Handling Guide for 4-Hydroxy-
3-nitrobenzaldehyde
This guide provides immediate, essential safety protocols and logistical information for handling

4-Hydroxy-3-nitrobenzaldehyde in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe operational procedures and

proper disposal.

Chemical and Physical Properties
4-Hydroxy-3-nitrobenzaldehyde is a dark yellow solid powder.[1] Understanding its physical

properties is the first step toward safe handling.

Property Value

Physical State Powder Solid[1]

Appearance Dark yellow[1]

Molecular Formula C₇H₅NO₄

Molecular Weight 167.12 g/mol [2]

Melting Point 139 - 144 °C (282.2 - 291.2 °F)[1]

Storage Temperature 10°C - 25°C[2]
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Hazard Identification and Personal Protective Equipment
(PPE)
While not classified as hazardous under the 2012 OSHA Hazard Communication Standard,

other classifications indicate potential risks that necessitate caution.[1] The primary hazards are

skin, eye, and respiratory irritation.[3] Therefore, appropriate personal protective equipment is

mandatory.

Hazard Statement Description Recommended PPE

H315 Causes skin irritation[3]

Gloves & Protective Clothing:

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

H319 Causes serious eye irritation[3]

Eye/Face Protection: Wear

appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA regulations (29 CFR

1910.133) or European

Standard EN166.[1]

H335
May cause respiratory

irritation[3]

Respiratory Protection: Under

normal use with adequate

ventilation, respiratory

protection may not be

required.[1] However, a

NIOSH-approved N95 dust

mask is recommended,

especially when handling the

powder. If exposure limits are

exceeded or irritation occurs, a

full-face respirator should be

used.[4]

Operational and Disposal Plan
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A systematic approach to handling, storage, and disposal is critical to ensure laboratory safety.

Step 1: Preparation and Engineering Controls
Ventilation: Always handle 4-Hydroxy-3-nitrobenzaldehyde in a well-ventilated area.[1] A

chemical fume hood is recommended.

Safety Equipment: Ensure an eyewash station and safety shower are readily accessible.

Review SDS: Before starting any work, thoroughly review the Safety Data Sheet (SDS).

Step 2: Safe Handling Procedure
Don PPE: Put on all required PPE as outlined in the table above.

Avoid Contact: Prevent contact with skin and eyes. Avoid breathing in the dust or vapors.[1]

Dispensing: Weigh and handle the solid powder carefully to avoid creating dust.

Hygiene: Wash hands thoroughly after handling the chemical.[1] Remove and wash

contaminated clothing before reuse.[1]

Step 3: Storage
Container: Keep the container tightly closed.[1]

Conditions: Store in a dry, cool, and well-ventilated place, ideally between 10°C and 25°C.[1]

[2] Some sources recommend storing under an inert gas like nitrogen and protecting from

light.[2]

Incompatibilities: Store away from oxidizing agents.[1]

Step 4: Spill and Emergency Procedures
Accidental Release (Spill):

Ensure adequate ventilation and wear all required PPE.[1]

Avoid dust formation.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b041313?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC162890250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC162890250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC162890250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC162890250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC162890250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC162890250&countryCode=US&language=en
https://www.biosynth.com/p/FH32308/3011-34-5-4-hydroxy-3-nitrobenzaldehyde
https://www.biosynth.com/p/FH32308/3011-34-5-4-hydroxy-3-nitrobenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AC162890250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC162890250&countryCode=US&language=en
https://www.echemi.com/sds/3-nitro-45-dihydroxybenzaldehyde-temppid160705008288.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully sweep or shovel the spilled solid material into a suitable, labeled container for

disposal.[1]

First Aid:

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash the affected area immediately with soap and plenty of water, and

remove all contaminated clothing. Get medical attention if irritation occurs.[1]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Drink plenty of water and call a physician immediately.[1]

Step 5: Waste Disposal
Containment: Collect all waste material, including contaminated PPE and cleaning materials,

in a suitable, sealed, and clearly labeled container.

Professional Disposal: All waste containing this chemical should be treated as hazardous

waste.[5] Arrange for disposal through a licensed professional waste disposal service.[5]

Method: The material may be dissolved in a combustible solvent and incinerated in a

chemical incinerator equipped with an afterburner and scrubber.[5] Do not allow the material

to enter drains or waterways.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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